Cas no 95754-77-1 (Benzoic acid, 4-cyano-, 4'-(heptyloxy)[1,1'-biphenyl]-4-yl ester)

• Product Name: Benzoic acid, 4-cyano-, 4'-(heptyloxy)[1,1'-biphenyl]-4-yl ester
• CAS No: 95754-77-1
• MF: C₂₇H₂₇NO₃
• MW: 413.508187532425
• CID: 4354373
• Update Time: 2025-03-31

Benzoic acid, 4-cyano-, 4'-(heptyloxy)[1,1'-biphenyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-, 4'-(heptyloxy)[1,1'-biphenyl]-4-yl ester

• Inchi： 1S/C27H27NO3/c1-2-3-4-5-6-19-30-25-15-11-22(12-16-25)23-13-17-26(18-14-23)31-27(29)24-9-7-21(20-28)8-10-24/h7-18H,2-6,19H2,1H3
• InChI Key： JAFZWVFSFAWFMR-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C2=CC=C(OCCCCCCC)C=C2)C=C1)(=O)C1=CC=C(C#N)C=C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 583.6±45.0 °C(Predicted)